molecular formula C23H25BrN2O3 B271399 1-[6-bromo-5-hydroxy-2-methyl-1-(4-methylphenyl)-4-(4-morpholinylmethyl)-1H-indol-3-yl]ethanone

1-[6-bromo-5-hydroxy-2-methyl-1-(4-methylphenyl)-4-(4-morpholinylmethyl)-1H-indol-3-yl]ethanone

Cat. No. B271399
M. Wt: 457.4 g/mol
InChI Key: FTIVAEVHGMKZPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[6-bromo-5-hydroxy-2-methyl-1-(4-methylphenyl)-4-(4-morpholinylmethyl)-1H-indol-3-yl]ethanone is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature. In

Mechanism of Action

The exact mechanism of action of compound X is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in cell signaling pathways. This inhibition can lead to the induction of apoptosis in cancer cells and a reduction in inflammation.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. In cancer cells, it can induce apoptosis, reduce cell proliferation, and inhibit angiogenesis (the formation of new blood vessels). In inflammation, it can reduce the production of pro-inflammatory cytokines and chemokines. In metabolic disorders, it can improve insulin sensitivity and reduce glucose levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its specificity. It has been shown to have a high degree of selectivity for certain enzymes and pathways, which can reduce off-target effects. However, one limitation is its solubility. Compound X is not very soluble in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on compound X. One area of interest is in the development of more efficient synthesis methods. Another area of research is in the identification of new targets for compound X. Additionally, there is a need for more studies on the pharmacokinetics and toxicology of compound X. Finally, there is a need for more in vivo studies to evaluate the efficacy of compound X in animal models.
Conclusion:
In conclusion, compound X is a complex molecule that has potential applications in scientific research. Its anti-cancer properties, anti-inflammatory effects, and metabolic benefits make it an attractive target for further research. However, more studies are needed to fully understand its mechanism of action, pharmacokinetics, and toxicology. With further research, compound X could potentially be developed into a useful therapeutic agent for a variety of diseases.

Synthesis Methods

Compound X is a complex molecule that requires a multi-step synthesis process. The synthesis method involves the use of various reagents and catalysts to produce the final compound. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the synthesis process is challenging and requires expertise in organic chemistry.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in scientific research. One of the main areas of research is in the field of cancer. Studies have shown that compound X has anti-cancer properties and can induce apoptosis (cell death) in cancer cells. Other areas of research include neurodegenerative diseases, inflammation, and metabolic disorders.

properties

Molecular Formula

C23H25BrN2O3

Molecular Weight

457.4 g/mol

IUPAC Name

1-[6-bromo-5-hydroxy-2-methyl-1-(4-methylphenyl)-4-(morpholin-4-ylmethyl)indol-3-yl]ethanone

InChI

InChI=1S/C23H25BrN2O3/c1-14-4-6-17(7-5-14)26-15(2)21(16(3)27)22-18(13-25-8-10-29-11-9-25)23(28)19(24)12-20(22)26/h4-7,12,28H,8-11,13H2,1-3H3

InChI Key

FTIVAEVHGMKZPX-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)N2C(=C(C3=C(C(=C(C=C32)Br)O)CN4CCOCC4)C(=O)C)C

Canonical SMILES

CC1=CC=C(C=C1)N2C(=C(C3=C(C(=C(C=C32)Br)O)CN4CCOCC4)C(=O)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.